4-(5-methyl-1H-pyrazol-1-yl)benzonitrile
Overview
Description
4-(5-methyl-1H-pyrazol-1-yl)benzonitrile, also known as MPB, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. MPB is a heterocyclic compound that contains a pyrazole ring and a benzonitrile group.
Scientific Research Applications
Antioxidant Activity
Pyrazole derivatives, including “4-(5-methyl-1H-pyrazol-1-yl)benzonitrile”, have been studied for their antioxidant properties . These compounds can scavenge free radicals, which are harmful to biological systems. The antioxidant activity is measured using assays like DPPH, and some derivatives have shown higher activity than standard antioxidants like ascorbic acid .
Anticancer Properties
Research has indicated that certain pyrazole derivatives exhibit cytotoxic properties against cancer cell lines. For instance, studies have shown that these compounds can be effective against colorectal carcinoma cells, with mechanisms involving p53-mediated apoptosis . This suggests potential applications in developing new anticancer therapies.
Anti-inflammatory and Analgesic Effects
Pyrazole compounds have been reported to possess anti-inflammatory and analgesic effects . These properties make them candidates for the development of new drugs to treat conditions like arthritis and other inflammatory diseases .
Antimicrobial Activity
The antimicrobial activity of pyrazole derivatives is another significant area of application. These compounds have been tested against various bacterial and fungal strains, showing promising results as potential antibacterial and antifungal agents .
Chelating Agents
Pyrazoles can act as chelating agents for different metal ions. This property is useful in various fields, including environmental science for the removal of heavy metals from water and soil, and in analytical chemistry for the separation and quantification of metal ions .
Agrochemical Applications
Due to their biological activity, pyrazole derivatives are explored for use in agrochemicals . They can serve as the basis for developing new pesticides, insecticides, and fungicides, contributing to the protection of crops and increasing agricultural productivity .
properties
IUPAC Name |
4-(5-methylpyrazol-1-yl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3/c1-9-6-7-13-14(9)11-4-2-10(8-12)3-5-11/h2-7H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLFSZNRVXYSYKI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=NN1C2=CC=C(C=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-methyl-1H-pyrazol-1-yl)benzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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